![molecular formula C19H24N2O3 B5037903 N-[3-(4-morpholinyl)propyl]-2-(2-naphthyloxy)acetamide](/img/structure/B5037903.png)
N-[3-(4-morpholinyl)propyl]-2-(2-naphthyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-[3-(4-morpholinyl)propyl]-2-(2-naphthyloxy)acetamide derivatives involves various strategies, including N-chloroacetylation and N-alkylation processes. These procedures have led to the design and synthesis of novel compounds with potential biological activities. For instance, the preparation of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives through these methods has been documented, showcasing the versatility of the compound's synthesis (Yang Jing, 2010).
Molecular Structure Analysis
The molecular structure of compounds related to N-[3-(4-morpholinyl)propyl]-2-(2-naphthyloxy)acetamide exhibits significant diversity, influencing their physical and chemical properties. For instance, studies on the crystal structure of related compounds have shown diverse molecular arrangements, including strong inner and intermolecular hydrogen bonds which contribute to their stability and reactivity (Yakup Baran et al., 2011).
Chemical Reactions and Properties
N-[3-(4-Morpholinyl)propyl]-2-(2-naphthyloxy)acetamide and its derivatives participate in various chemical reactions, exhibiting a wide range of properties. For example, the alkaline hydrolysis of related compounds demonstrates intricate mechanisms influenced by substituent effects and intramolecular catalysis (K. Bowden et al., 1997). Furthermore, the compound's interaction with aromatic amines to form heterocyclic compounds highlights its chemical versatility (N. Agarwal & R. Mital, 1976).
Physical Properties Analysis
The physical properties of N-[3-(4-morpholinyl)propyl]-2-(2-naphthyloxy)acetamide derivatives, such as solubility and crystalline structure, play crucial roles in their application and effectiveness. For instance, specific derivatives have been synthesized and evaluated for their solubility and permeability in the context of drug delivery, demonstrating the importance of physical properties in the compound's utility (J. Rautio et al., 2000).
Chemical Properties Analysis
The chemical properties of N-[3-(4-morpholinyl)propyl]-2-(2-naphthyloxy)acetamide, such as reactivity and binding affinity, are integral to its potential applications. Studies on related compounds show selective binding and antinociceptive effects, indicating the compound's therapeutic potential (Gabriel Navarrete-Vázquez et al., 2016). Additionally, the free radical scavenging activity of certain derivatives highlights their antioxidant potential, further underscoring the diverse chemical properties of this compound (Khawla Boudebbous et al., 2021).
properties
IUPAC Name |
N-(3-morpholin-4-ylpropyl)-2-naphthalen-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c22-19(20-8-3-9-21-10-12-23-13-11-21)15-24-18-7-6-16-4-1-2-5-17(16)14-18/h1-2,4-7,14H,3,8-13,15H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNYOJQDXKBDTQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC(=O)COC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(morpholin-4-yl)propyl]-2-(naphthalen-2-yloxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.